5-Fluoro-2-(1-methylimidazol-2-yl)sulfanylpyrimidine

• IUPAC Name: 5-fluoro-2-(1-methylimidazol-2-yl)sulfanylpyrimidine
• InChI: InChI=1S/C8H7FN4S/c1-13-3-2-10-8(13)14-7-11-4-6(9)5-12-7/h2-5H,1H3
• InChI Key: UKNIFCAATUWPTA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SC2=NC=C(C=N2)F
• Molecular Formula: C8H7FN4S
• Molecular Weight: 210.23 g/mol

Description

Compounds like “5-Fluoro-2-(1-methylimidazol-2-yl)sulfanylpyrimidine” belong to a class of chemicals known as heterocyclic compounds, which contain a ring structure that includes atoms of at least two different elements. Fluorinated heterocyclic compounds are often used in medicinal chemistry due to their unique properties.

Synthesis Analysis

The synthesis of similar fluorinated heterocyclic compounds often involves the reaction of a suitable precursor with a fluorinating agent. The exact method would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like NMR spectroscopy. The presence of fluorine can often be confirmed by its characteristic signal in the 19F NMR spectrum.

Chemical Reactions Analysis

Fluorinated heterocyclic compounds can undergo a variety of chemical reactions, depending on their exact structure. For example, they can act as electrophiles in reactions with nucleophiles, or undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on their exact structure. Factors that could influence these properties include the size and shape of the molecule, the presence of functional groups, and the nature of the heteroatom.

Mechanism of Action

While the mechanism of action of “5-Fluoro-2-(1-methylimidazol-2-yl)sulfanylpyrimidine” is not known, similar fluorinated compounds are often used as inhibitors of various enzymes. For example, fluorodeoxyuridylate, a fluorinated pyrimidine, acts as an inhibitor of thymidylate synthase.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their exact structure and properties. For example, some fluorinated compounds can cause eye irritation.

Future Directions

Future research on fluorinated heterocyclic compounds could focus on exploring their potential uses in medicinal chemistry, developing more efficient synthesis methods, and studying their physical and chemical properties in more detail.